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Abstract

Phenyltrimethylammonium chloride (PTAC) is a quaternary ammonium salt with a wide
range of applications in scientific research and industrial processes. This technical guide
provides an in-depth overview of the physical and chemical properties of PTAC, including
guantitative data, detailed experimental protocols for property determination, and an
exploration of its primary mechanisms of action. Its role as a phase-transfer catalyst and its
biological activity as a quaternary ammonium compound are discussed, supported by
illustrative diagrams to elucidate key pathways and processes. This document is intended to
serve as a comprehensive resource for professionals in research, and drug development.

Chemical Identity
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Identifier Value

Chemical Name Phenyltrimethylammonium chloride

N,N,N-Trimethylanilinium chloride,

Synenyms Trimethylphenylammonium chloride, PTAC
CAS Number 138-24-9[1][2]

Molecular Formula CoH14CIN[1][2]

Molecular Weight 171.67 g/mol [2][3]

InChl Key MQAYPFVXSPHGJIM-UHFFFAOYSA-M[1]
Canonical SMILES C--INVALID-LINK--(C)C1=CC=CC=C1.[CI-][3]
Appearance White to off-white crystalline powder.[1][2]

Physical Properties

A summary of the key physical properties of phenyltrimethylammonium chloride is
presented below. These properties are crucial for its handling, storage, and application in
various experimental and industrial settings.

Property Value Source(s)
Melting Point 235-248 °C (decomposes) [41[5]
Solubility in Water Freely soluble [4]

pH of 2% w/v Solution 4.7 -6.8 [4]

Loss on Drying < 1.0% wiw [4]

Ash Content < 0.3% wiw [2]

Chemical Properties

Phenyltrimethylammonium chloride exhibits chemical properties characteristic of quaternary
ammonium salts.
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 Stability: The compound is stable under normal ambient conditions.[4] It is, however,
hygroscopic and should be stored in a dry place.

o Reactivity: As a quaternary ammonium salt, it is generally stable but may react with strong
oxidizing agents. It is incompatible with strong acids and bases.[4] Upon intense heating, it
can form explosive mixtures with air.

o Decomposition: Hazardous decomposition products include hydrogen chloride, nitrogen
oxides, and carbon oxides.

o Phase-Transfer Catalysis: One of the most significant chemical properties of
phenyltrimethylammonium chloride is its ability to act as a phase-transfer catalyst (PTC).
[4][6] It facilitates the transfer of reactants between immiscible phases, typically an agueous
and an organic phase, thereby accelerating reaction rates.[7][8]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of
phenyltrimethylammonium chloride.

'H NMR (DMSO-ds): Spectral data is available and is a key tool for structural confirmation.
e 13C NMR (DMSO-ds): Provides information on the carbon framework of the molecule.

« Infrared (IR) Spectroscopy: The IR spectrum, often obtained as a KBr disc or Nujol mull,
shows characteristic peaks for the aromatic ring and the quaternary ammonium group.[9]

e Mass Spectrometry (Electron lonization): The mass spectrum provides information about the
mass-to-charge ratio of the parent ion and its fragmentation pattern.[9]

Experimental Protocols

This section details the methodologies for determining the key physical and chemical
properties of phenyltrimethylammonium chloride.

Melting Point Determination

Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://adpharmachem.com/phenyl-tri-methyl-ammonium-chloride/
https://adpharmachem.com/phenyl-tri-methyl-ammonium-chloride/
https://www.benchchem.com/product/b087048?utm_src=pdf-body
https://adpharmachem.com/phenyl-tri-methyl-ammonium-chloride/
https://www.nbinno.com/other-organic-chemicals/phenyltrimethylammonium-chloride-versatile-quaternary-ammonium-compound-chemical-synthesis-catalysis-wr
https://www.slideshare.net/slideshow/phase-transfer-catalysis-231111794/231111794
https://www.dalalinstitute.com/wp-content/uploads/Books/A-Textbook-of-Organic-Chemistry-Volume-1/ATOOCV1-6-11-Phase-Transfer-Catalysis.pdf
https://www.benchchem.com/product/b087048?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C138249&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C138249&Mask=80
https://www.benchchem.com/product/b087048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

Finely powder a small amount of the phenyltrimethylammonium chloride sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the Mel-Temp apparatus or attach it to a
thermometer and place it in a Thiele tube filled with a high-boiling point liquid (e.g., mineral
oil).

Heat the apparatus slowly, at a rate of 1-2 °C per minute, especially near the expected
melting point.

Record the temperature at which the first drop of liquid appears (the beginning of melting)
and the temperature at which the entire sample becomes a clear liquid (the end of melting).
This range represents the melting point.

Solubility Determination in Water

Apparatus: Test tubes, vortex mixer, analytical balance.

Procedure:

Weigh a specific amount of phenyltrimethylammonium chloride (e.g., 100 mg).

Add a measured volume of deionized water (e.g., 1 mL) to a test tube.

Add the weighed phenyltrimethylammonium chloride to the water.

Vortex the mixture for a set period (e.g., 1 minute) at room temperature.

Visually inspect the solution for any undissolved solid. If the solid dissolves completely, the
compound is considered soluble at that concentration.

To determine the quantitative solubility, a saturated solution can be prepared, and the
concentration of the dissolved solute can be measured using a suitable analytical technique
(e.g., UV-Vis spectroscopy, gravimetric analysis after solvent evaporation).
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pH Measurement of an Aqueous Solution

Apparatus: pH meter with a calibrated electrode, beakers, analytical balance.

Procedure:

Prepare a 2% (w/v) solution of phenyltrimethylammonium chloride in deionized water.

Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Rinse the pH electrode with deionized water and gently dry it.

Immerse the electrode in the prepared phenyltrimethylammonium chloride solution.

Allow the reading to stabilize and record the pH value.

Spectroscopic Analysis

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a small amount of phenyltrimethylammonium chloride in a deuterated solvent
(e.g., DMSO-ds).

o Transfer the solution to an NMR tube.

o Acquire *H and *3C NMR spectra using a standard NMR spectrometer. Parameters such
as acquisition time, relaxation delay, and number of scans should be optimized for the
specific instrument and sample concentration.

o Fourier-Transform Infrared (FT-IR) Spectroscopy:

[e]

Prepare a KBr pellet by grinding a small amount of phenyltrimethylammonium chloride
with dry KBr powder and pressing the mixture into a transparent disk.

[¢]

Alternatively, prepare a Nujol mull by grinding the sample with a drop of Nujol (mineral oil).

o

Place the KBr pellet or the Nujol mull in the sample holder of the FT-IR spectrometer.

(¢]

Record the infrared spectrum over the desired wavenumber range (e.g., 4000-400 cm™1).
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Mechanisms of Action and Applications
Phase-Transfer Catalysis

Phenyltrimethylammonium chloride is a highly effective phase-transfer catalyst.[4][6] This
catalytic activity is crucial in organic synthesis where reactants are present in immiscible
phases. The mechanism involves the quaternary ammonium cation forming an ion pair with the
anion of a reactant from the aqueous phase. This lipophilic ion pair can then migrate into the
organic phase, where the anion can react with the organic substrate.[7][8]

Aqueous Phase
Organic Phase

Na*X- Anion Exchange PTA+CI- Phase Transfer

Reaction

PTA+X- RCI Product Formation > RY

Catalyst Regeneration

Click to download full resolution via product page

Caption: Mechanism of Phase-Transfer Catalysis.

Biological Activity and Signaling Pathway

As a quaternary ammonium compound, phenyltrimethylammonium chloride exhibits
antimicrobial properties. The general mechanism of action for this class of compounds involves
the disruption of microbial cell membranes.[10] While a specific signaling pathway for
phenyltrimethylammonium chloride is not extensively documented, an Adverse Outcome
Pathway (AOP) developed for other quaternary ammonium compounds provides a plausible
model for its biological effects.[10] This pathway begins with the molecular initiating event of
membrane disruption, leading to a cascade of cellular events culminating in cell death and
tissue-level adverse outcomes.
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Molecular Initiating Event:

Membrane Disruption

Key Event 1:
Increased Membrane Permeability

:

Key Event 2:
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Key Event 3:
Cell Death (Apoptosis/Necrosis)

Adverse Outcome:
Inflammation & Tissue Damage
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Caption: Adverse Outcome Pathway for Quaternary Ammonium Compounds.

Synthesis

A general method for the synthesis of phenyltrimethylammonium salts involves the
quaternization of an aniline derivative. For phenyltrimethylammonium chloride, this can be
achieved through the reaction of N,N-dimethylaniline with a methylating agent followed by
anion exchange. A representative synthesis of a phenyltrimethylammonium salt precursor is the
reaction of N,N-dimethylaniline with dimethyl sulfate to form phenyltrimethylammonium
sulfomethylate.
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Reactants

N,N-Dimethylaniline Dimethyl Sulfate

Quaternization

Phenyltrimethylammonium
Sulfomethylate
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Caption: Synthesis of a Phenyltrimethylammonium Salt Precursor.

Safety and Handling

Phenyltrimethylammonium chloride is classified as toxic if swallowed or in contact with skin.
[3] Appropriate personal protective equipment, including gloves, protective clothing, and eye
protection, should be worn when handling this compound.[1] It should be stored in a cool, dry,
and well-ventilated area in a tightly closed container.[1] For detailed safety information, refer to
the Safety Data Sheet (SDS).

Conclusion

Phenyltrimethylammonium chloride is a versatile quaternary ammonium salt with well-
defined physical and chemical properties. Its primary applications as a phase-transfer catalyst
in organic synthesis and its inherent antimicrobial activity make it a compound of significant
interest to researchers and industry professionals. This technical guide provides a
comprehensive summary of its properties, detailed experimental protocols for their
determination, and an overview of its mechanisms of action, serving as a valuable resource for
its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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